4-(2-Benzoyl-4-chlorophenyl)-1H-pyrrole-3-carbonitrile

• CAS RN: 81992-95-2
• Molecular Formula: C18H11ClN2O
• Molecular Weight: 306.7 g/mol
• IUPAC Name: 4-(2-benzoyl-4-chlorophenyl)-1H-pyrrole-3-carbonitrile
• InChI: InChI=1S/C18H11ClN2O/c19-14-6-7-15(17-11-21-10-13(17)9-20)16(8-14)18(22)12-4-2-1-3-5-12/h1-8,10-11,21H
• InChI Key: MJBDDUZFQWJYLY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C2=C(C=CC(=C2)Cl)C3=CNC=C3C#N

Description

4-(2-Benzoyl-4-chlorophenyl)-1H-pyrrole-3-carbonitrile is a useful research compound. Its molecular formula is C18H11ClN2O and its molecular weight is 306.7 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 10.7 g (40 mmole) of 3-(2-benzoyl-4-chlorophenyl)-2-propenenitrile, 5.3 g (38 mmole) of tosylmethyl isocyanide, 75 ml of dimethyl sulfoxide and 150 ml of ether was added dropwise to a suspension of 3.7 g (77 mmole) of 50% sodium hydride in mineral oil and 170 ml of ether. When the addition was complete stirring was continued for 2 hr. The mixture was diluted with water and the ether layer was separated. The aqueous solution was extracted with ether. The combined ether extracts were washed with water, dried over anhydrous sodium sulfate; and concentrated at reduced pressure to give a dark green oil. Purification by column chromatography (800 g silica gel; eluent 5% ether in methylene chloride) gave end product as off-white prisims, mp 175°-177°.